Cas no 70377-72-9 (3-methyl-4,5-dihydro-1,2,3-oxadiazol-3-ium)

• Product Name: 3-methyl-4,5-dihydro-1,2,3-oxadiazol-3-ium
• CAS No: 70377-72-9
• MF: C₃H₇N₂O
• MW: 87.1004803180695
• CID: 1743136
• PubChem ID: 153250
• Update Time: 2025-04-21

3-methyl-4,5-dihydro-1,2,3-oxadiazol-3-ium Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4,5-dihydro-1,2,3-oxadiazol-3-ium
• 3-methyl-4,5-dihydrooxadiazol-3-ium
• 1,2,3-Oxadiazolium, 4,5-dihydro-3-methyl-
• DTXSID90220639
• 3-Methyl-1,2,3-oxadiazolinium ion
• 70377-72-9

• Inchi： 1S/C3H7N2O/c1-5-2-3-6-4-5/h2-3H2,1H3/q+1
• InChI Key： JYLJGVJKVHKOPN-UHFFFAOYSA-N
• SMILES： O1CC[N+](C)=N1

Computed Properties

• Exact Mass: 87.05591
• Monoisotopic Mass: 87.055837851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 78.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.6Ų

Experimental Properties

• PSA: 24.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diazoethers